Zaluzanin C isovalerate
Overview
Description
Zaluzanin C isovalerate is a natural product found in Zinnia peruviana and Ainsliaea uniflora with data available.
Scientific Research Applications
1. Inhibition of Adipocyte Differentiation
Zaluzanin C has been studied for its effects on the differentiation of preadipocytes into mature adipocytes. It was found to inhibit the accumulation of lipid droplets in adipocytes, suggesting its potential in controlling obesity by suppressing fat storage mechanisms. This inhibition might be partially due to the suppression of peroxisome proliferator-activated receptor gamma (PPARγ), a key regulator in adipogenesis (Kwak & Kim, 2019).
2. Enhancement of Osteoblast Differentiation
Research indicates that Zaluzanin C may play a role in osteoblast differentiation. It appears to regulate the expression of osteogenic genes, particularly in the early stages of differentiation. Key genes affected include distal-less homeobox 5 (Dlx5), DNA-binding protein inhibitor (Id1), and Runt-related transcription factor 2 (Runx2), which are crucial for bone formation (Kim & Jang, 2017).
3. Anti-inflammatory Properties
Zaluzanin C exhibits anti-inflammatory effects, particularly in macrophage cells. It inhibits the release of nitric oxide and interleukin-6, key markers of inflammation. Additionally, it blocks the translocation of nuclear factor-kB, a major factor in inflammatory pathways. These findings suggest its potential use in treating inflammatory diseases (Kang, Lee, & Kim, 2016).
4. Effect on Protein Synthesis
Zaluzanin C has been shown to inhibit protein synthesis in eukaryotic cells, specifically affecting enzymic translocation of peptidyl-tRNA. This points to a potential role in regulating protein synthesis processes within cells (Santamaría et al., 1984).
5. Modulation of Gene Expression in Monocytic Cells
Studies on Zaluzanin D (a related compound) show it can influence gene expression related to inflammation in monocytic cells. It affects the expression of pro-inflammatory markers and may have implications for atherosclerosis and other inflammatory disorders (Cheeran & Munuswamy-Ramanujam, 2020).
6. Implications in Lung Inflammation and Injury
Zaluzanin D has demonstrated the ability to attenuate pulmonary inflammatory responses by inhibiting various inflammatory mediators, suggesting potential applications in lung health and injury recovery (Wang et al., 2020).
properties
Product Name |
Zaluzanin C isovalerate |
|---|---|
Molecular Formula |
C20H26O4 |
Molecular Weight |
330.4 g/mol |
IUPAC Name |
[(3aS,6aR,8S,9aR,9bS)-3,6,9-trimethylidene-2-oxo-3a,4,5,6a,7,8,9a,9b-octahydroazuleno[4,5-b]furan-8-yl] 3-methylbutanoate |
InChI |
InChI=1S/C20H26O4/c1-10(2)8-17(21)23-16-9-15-11(3)6-7-14-12(4)20(22)24-19(14)18(15)13(16)5/h10,14-16,18-19H,3-9H2,1-2H3/t14-,15-,16-,18-,19-/m0/s1 |
InChI Key |
PIGAIBAKKDXNOK-QAGGRKNESA-N |
Isomeric SMILES |
CC(C)CC(=O)O[C@H]1C[C@@H]2[C@H](C1=C)[C@@H]3[C@@H](CCC2=C)C(=C)C(=O)O3 |
Canonical SMILES |
CC(C)CC(=O)OC1CC2C(C1=C)C3C(CCC2=C)C(=C)C(=O)O3 |
synonyms |
zaluzanin C isovalerate |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![[(2R,3R,4R,5R)-2,3,4,5,6-pentahydroxyhexyl] (2E,4S,5S,6E,8S,9S,10E,12S,13S,14E,16S,18S)-5,9-dihydroxy-2,4,6,8,10,12,14,16,18-nonamethyl-13-[(2R,3S,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyicosa-2,6,10,14-tetraenoate](/img/structure/B1243901.png)
